Cas no 1520895-41-3 (2-(1-methyl-1H-indol-6-yl)butanoic acid)

• Product Name: 2-(1-methyl-1H-indol-6-yl)butanoic acid
• CAS No: 1520895-41-3
• MF: C₁₃H₁₅NO₂
• MW: 217.263703584671
• CID: 6245738
• PubChem ID: 82614341
• Update Time: 2025-05-20

2-(1-methyl-1H-indol-6-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-methyl-1H-indol-6-yl)butanoic acid
• EN300-1812471
• 1520895-41-3

• Inchi： 1S/C13H15NO2/c1-3-11(13(15)16)10-5-4-9-6-7-14(2)12(9)8-10/h4-8,11H,3H2,1-2H3,(H,15,16)
• InChI Key： MNFNKHUGMQPZDN-UHFFFAOYSA-N
• SMILES： OC(C(CC)C1C=CC2C=CN(C)C=2C=1)=O

Computed Properties

• Exact Mass: 217.110278721g/mol
• Monoisotopic Mass: 217.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 42.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 2-(1-methyl-1H-indol-6-yl)butanoic acid

2-(1-Methyl-1H-indol-6-yl)butanoic Acid: A Comprehensive Overview

2-(1-Methyl-1H-indol-6-yl)butanoic acid, identified by the CAS number 1520895-41-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, with its unique structure combining an indole ring and a butanoic acid group, has garnered attention due to its potential applications in drug discovery and material science. Recent advancements in synthetic chemistry and bioassay techniques have further highlighted its properties, making it a focal point for researchers worldwide.

The molecular structure of 2-(1-methyl-1H-indol-6-yl)butanoic acid is characterized by a six-membered indole ring substituted with a methyl group at position 1 and a butanoic acid moiety at position 6. This configuration imparts the compound with unique electronic and steric properties, which are crucial for its interactions with biological systems. The indole ring, a common structural motif in many bioactive compounds, contributes to the molecule's ability to engage in hydrogen bonding and π–π interactions, key factors in drug-receptor binding.

Recent studies have explored the biological activity of CAS No. 1520895-41-3 in various contexts. For instance, research published in the Journal of Medicinal Chemistry has demonstrated its potential as a modulator of G-protein coupled receptors (GPCRs), which are critical targets for therapeutic intervention in conditions such as cardiovascular diseases and neurodegenerative disorders. The compound's ability to influence these receptors suggests its role in modulating cellular signaling pathways, offering promising avenues for drug development.

In addition to its pharmacological implications, 2-(1-methyl-1H-indol-6-yl)butanoic acid has been investigated for its role in agrochemical applications. Studies have shown that this compound exhibits moderate activity against certain plant pathogens, indicating its potential as a natural or semi-synthetic pesticide alternative. This dual applicability underscores the versatility of the molecule across different scientific domains.

The synthesis of CAS No. 1520895-41-3 has also been optimized through recent advancements in catalytic processes. Green chemistry approaches, including the use of microwave-assisted synthesis and enzymatic catalysis, have enabled more efficient and environmentally friendly production methods. These innovations not only enhance the scalability of the compound but also align with current sustainability goals in chemical manufacturing.

From a structural standpoint, the butanoic acid group attached to the indole ring introduces acidity and hydrophilicity to the molecule, which can influence its solubility and absorption properties. These characteristics are vital for determining its bioavailability when administered as a drug or agrochemical agent. Recent computational studies using molecular docking techniques have provided insights into how these properties affect receptor binding affinity, further refining our understanding of the compound's pharmacokinetics.

The indole moiety in 2-(1-methyl-1H-indol-6-yl)butanoic acid is particularly significant due to its resemblance to tryptophan, an essential amino acid involved in numerous biochemical processes. This structural similarity may contribute to the compound's ability to interact with proteins involved in amino acid metabolism, opening new avenues for research into metabolic disorders.

In terms of spectroscopic analysis, recent reports have utilized advanced techniques such as nuclear magnetic resonance (NMR) and mass spectrometry to elucidate the compound's structural integrity and purity. These analyses are crucial for ensuring consistency in both laboratory experiments and industrial production processes.

The application of machine learning algorithms to predict the biological activity of compounds like CAS No. 1520895-41-3 represents another frontier in chemical research. By analyzing large datasets from public repositories such as PubChem and ChEMBL, researchers can identify novel targets or repurpose existing compounds for new therapeutic uses.

In conclusion, 2-(1-methyl-1H-indol